Cas no 143540-37-8 (5H-Benzo[5,6]cyclohepta[1,2-b]pyridine-8-carbonitrile,6,11-dihydro-11-(1-methyl-4-piperidinylidene)-)

• Product Name: 5H-Benzo[5,6]cyclohepta[1,2-b]pyridine-8-carbonitrile,6,11-dihydro-11-(1-methyl-4-piperidinylidene)-
• CAS No: 143540-37-8
• MF: C₂₁H₂₁N₃
• MW: 315.411544561386
• CID: 227140
• PubChem ID: 3072648
• Update Time: 2025-04-19

5H-Benzo[5,6]cyclohepta[1,2-b]pyridine-8-carbonitrile,6,11-dihydro-11-(1-methyl-4-piperidinylidene)- Chemical and Physical Properties

Names and Identifiers

• 5H-Benzo[5,6]cyclohepta[1,2-b]pyridine-8-carbonitrile,6,11-dihydro-11-(1-methyl-4-piperidinylidene)-
• 11-(1-methylpiperidin-4-ylidene)-5,6-dihydrobenzo[1,2]cyclohepta[2,4-b]pyridine-8-carbonitrile
• 143540-37-8
• 11-(1-Methylpiperidin-4-ylidene)-6,11-dihydro-5H-benzo[5,6]cyclohepta[1,2-b]pyridine-8-carbonitrile
• NHLNUGBMBZLQAN-UHFFFAOYSA-N
• 8-cyano-11-(1-methyl-4-piperidylidene)-6,11-dihydro-5H-benzo[5,6]cyclohepta[1,2-b]pyridine
• 5H-Benzo(5,6)cyclohepta(1,2-b)pyridine-8-carbonitrile, 6,11-dihydro-11-(1-methyl-4-piperidinylidene)-
• SCHEMBL9590877
• 8-Cyano-11-(1-methyl-4-piperidylidene)-6,11-dihydro-5H-benzo(5,6)cyclohepta(1,2-b)pyridine
• DTXSID60931942

• Inchi： 1S/C21H21N3/c1-24-11-8-16(9-12-24)20-19-7-4-15(14-22)13-18(19)6-5-17-3-2-10-23-21(17)20/h2-4,7,10,13H,5-6,8-9,11-12H2,1H3
• InChI Key： NHLNUGBMBZLQAN-UHFFFAOYSA-N
• SMILES： N1(C)CC/C(=C2/C3C(=CC=CN=3)CCC3C=C(C#N)C=CC/2=3)/CC1

Computed Properties

• Exact Mass: 315.17373
• Monoisotopic Mass: 315.174
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 24
• Rotatable Bond Count: 0
• Complexity: 533
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 39.9Ų

Experimental Properties

• Density: 1.2
• Boiling Point: 497.6°C at 760 mmHg
• Flash Point: 254.7°C
• Refractive Index: 1.647
• PSA: 39.92